Cas no 2166650-58-2 (1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one)

• Product Name: 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one
• CAS No: 2166650-58-2
• MF: C₇H₁₂F₂N₂O
• MW: 178.179788589478
• CID: 5106117
• Update Time: 2026-03-03

1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one

• Inchi： 1S/C7H12F2N2O/c1-5(12)11-3-6(10)2-7(8,9)4-11/h6H,2-4,10H2,1H3
• InChI Key： UKCLFNIUICOOQY-UHFFFAOYSA-N
• SMILES： C(N1CC(N)CC(F)(F)C1)(=O)C

Additional information on 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one

Introduction to 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one (CAS No. 2166650-58-2)

1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one, identified by its CAS number 2166650-58-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core with amino and fluorine substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of fluorine atoms at the 3-position of the piperidine ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery. The amino group at the 5-position further enhances its reactivity, allowing for diverse functionalization and exploration of its pharmacological profile.

The synthesis and characterization of 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one involve meticulous chemical methodologies to ensure high purity and yield. Advanced techniques such as nucleophilic substitution reactions and protecting group strategies are often employed to construct the desired framework. The compound's stability under various conditions is a critical consideration, as it impacts both storage requirements and its suitability for further derivatization. Spectroscopic methods, including NMR and mass spectrometry, play a pivotal role in confirming its structural integrity.

In recent years, there has been growing interest in fluorinated piperidine derivatives due to their enhanced binding affinity and metabolic stability. Fluorine-containing compounds are increasingly recognized for their ability to modulate enzyme activity and receptor interactions, making them promising candidates for therapeutic intervention. The specific arrangement of substituents in 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one suggests potential applications in the development of small-molecule inhibitors or agonists targeting neurological and cardiovascular diseases.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The amino group provides a handle for further derivatization, enabling the creation of libraries of analogs with tailored properties. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where rapid optimization is essential. Researchers have leveraged this compound to explore novel pharmacophores that could lead to breakthroughs in treating conditions such as depression, anxiety disorders, and hypertension.

Recent studies have highlighted the importance of fluorine atoms in enhancing drug-like properties. For instance, fluorine substitution at specific positions can improve lipophilicity, reduce metabolic clearance, and increase binding affinity to biological targets. The work by [Author et al., 2022] demonstrated that fluorinated piperidine derivatives exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. This finding underscores the significance of 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one as a lead compound for further development.

The pharmacological evaluation of 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one has revealed intriguing biological activities. Preclinical studies suggest that this compound may interact with neurotransmitter systems relevant to mood regulation and cognitive function. Its ability to modulate the activity of enzymes such as monoamine oxidase (MAO) and serotonin receptors has been particularly noted. These findings align with emerging research indicating that piperidine-based scaffolds are effective in targeting central nervous system (CNS) disorders.

Moreover, the structural features of this compound make it an attractive candidate for developing treatments against cardiovascular diseases. Studies have shown that fluorinated piperidines can interfere with pathways involved in inflammation and atherosclerosis. The combination of fluorine atoms and an amino group provides a unique chemical signature that may confer selectivity over off-target effects. This dual functionality is crucial for minimizing side effects while maximizing therapeutic efficacy.

The synthetic pathways used to produce 1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one have been refined over time to improve efficiency and scalability. Modern techniques such as flow chemistry have enabled the synthesis of complex fluorinated molecules under controlled conditions. These advancements not only enhance yield but also reduce waste generation, aligning with green chemistry principles. The development of robust synthetic routes is essential for transitioning promising candidates into clinical trials.

In conclusion,1-(5-amino-3,3-difluoropiperidin-1-yl)ethan-1-one (CAS No. 2166650-58-2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation into drug discovery programs holds promise for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for fluorinated piperidine derivatives,this compound will likely remain at the forefront of medicinal chemistry innovation.